Cas no 83485-69-2 (1-(1H-1,2,3,4-Tetraazol-1-yl)acetone)

• Product Name: 1-(1H-1,2,3,4-Tetraazol-1-yl)acetone
• CAS No: 83485-69-2
• MF: C₄H₆N₄O
• MW: 126.116639614105
• CID: 3103425
• PubChem ID: 1276708
• Update Time: 2025-04-21

1-(1H-1,2,3,4-Tetraazol-1-yl)acetone Chemical and Physical Properties

Names and Identifiers

• 1-(1H-1,2,3,4-Tetraazol-1-yl)acetone
• 1-(1H-tetrazol-1-yl)propan-2-one
• STK689577
• 1-(1,2,3,4-tetraazolyl)acetone
• 1-(1{H}-tetrazol-1-yl)acetone
• 83485-69-2
• 1-(1H-1,2,3,4-tetrazol-1-yl)propan-2-one
• 1-tetrazol-1-ylpropan-2-one
• 1-(tetrazol-1-yl)propan-2-one
• AKOS005602276
• SCHEMBL48809

• Inchi： 1S/C4H6N4O/c1-4(9)2-8-3-5-6-7-8/h3H,2H2,1H3
• InChI Key： WKAQFMJYDODWDD-UHFFFAOYSA-N
• SMILES： O=C(C)CN1C=NN=N1

Computed Properties

• Exact Mass: 126.054
• Monoisotopic Mass: 126.054
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 115
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 60.7Ų